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Compound of Interest

Compound Name:
Methyl 2-methylbenzo[d]oxazole-

6-carboxylate

Cat. No.: B178514 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Methyl 2-methylbenzo[d]oxazole-6-carboxylate (CAS No. 136663-23-5) is a heterocyclic

compound belonging to the benzoxazole class. Compounds in this class are of significant

interest in medicinal chemistry due to their diverse biological activities.[1][2][3][4] This technical

guide provides a comprehensive overview of the safety and handling precautions for this

specific molecule, intended for laboratory and drug development settings.

Chemical and Physical Properties
A summary of the known physical and chemical properties of Methyl 2-
methylbenzo[d]oxazole-6-carboxylate is presented in Table 1. This data is essential for the

safe handling, storage, and use of the compound.

Table 1: Physical and Chemical Properties
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Property Value Reference

CAS Number 136663-23-5

Molecular Formula C₁₀H₉NO₃

Molecular Weight 191.19 g/mol

Physical Form Solid

Melting Point 103.5-104.5 °C [5]

Boiling Point 286.7±13.0 °C (Predicted) [5]

Density 1.243±0.06 g/cm³ (Predicted) [5]

Purity ≥98%

Hazard Identification and Safety Precautions
Methyl 2-methylbenzo[d]oxazole-6-carboxylate is classified as a hazardous substance. All

personnel handling this compound must be thoroughly familiar with its potential hazards and

the required safety precautions.

GHS Hazard Classification
The Globally Harmonized System (GHS) classification for this compound is summarized in

Table 2.

Table 2: GHS Hazard Classification
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Hazard Class Hazard Statement GHS Pictogram Signal Word

Acute toxicity, Oral
H302: Harmful if

swallowed

GHS07 (Exclamation

Mark)
Warning

Skin

corrosion/irritation

H315: Causes skin

irritation

GHS07 (Exclamation

Mark)
Warning

Serious eye

damage/eye irritation

H319: Causes serious

eye irritation

GHS07 (Exclamation

Mark)
Warning

Specific target organ

toxicity, single

exposure

H335: May cause

respiratory irritation

GHS07 (Exclamation

Mark)
Warning

Data sourced from Sigma-Aldrich

Precautionary Statements
The following precautionary statements should be strictly adhered to when handling this

compound:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling Methyl 2-methylbenzo[d]oxazole-
6-carboxylate.
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Required Personal Protective Equipment

Lab Coat

Chemical-Resistant Gloves
(e.g., Nitrile)

Safety Goggles with
Side Shields

Respirator (if dust is generated)

Is dust generation likely?

Work Complete

No dust generation

Handling the Compound

Click to download full resolution via product page

Figure 1: Personal Protective Equipment (PPE) Workflow.

Experimental Protocols: Safe Handling and Storage
The following protocols are recommended for the safe handling and storage of Methyl 2-
methylbenzo[d]oxazole-6-carboxylate in a laboratory setting.

General Handling
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Always handle the compound in a well-ventilated area, preferably within a chemical fume

hood.

Avoid direct contact with skin and eyes.[6]

Do not eat, drink, or smoke in the area where the compound is handled.[6][7]

Minimize the generation of dust. If weighing the solid, do so carefully in an enclosure or on a

draft shield.

Wash hands thoroughly with soap and water after handling.[6]

Spill Response
In the event of a spill:

Evacuate the immediate area.

Alert colleagues and the laboratory supervisor.

Wear appropriate PPE, including a respirator if the spill generates dust.

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

Collect the spilled material and absorbent into a sealed, labeled container for hazardous

waste disposal.

Clean the spill area with a suitable solvent, followed by soap and water.

Prevent runoff from entering drains.[6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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